2-ethynyl-1,1-dimethylcyclopropane
Overview
Description
2-Ethynyl-1,1-dimethylcyclopropane is a chemical compound with the molecular formula C7H10 . It is a derivative of cyclopropane, which is a cycloalkane consisting of a three-membered ring . The 2-ethynyl-1,1-dimethylcyclopropane molecule has two methyl groups attached to the same carbon atom and an ethynyl group attached to another carbon atom in the cyclopropane ring .
Synthesis Analysis
The synthesis of cyclopropane derivatives like 2-ethynyl-1,1-dimethylcyclopropane often involves the reaction of carbenes with alkenes or cycloalkenes . Carbenes, such as dichlorocarbene, are neutral species with a divalent carbon atom and six valence electrons . They can be generated in situ from reagents such as chloroform and KOH . The detailed mechanism of the formation of dichlorocarbene involves the deprotonation of chloroform to generate the trichloromethanide anion, which spontaneously expels the chloride anion .Molecular Structure Analysis
The molecular structure of 2-ethynyl-1,1-dimethylcyclopropane involves a three-membered cyclopropane ring with two methyl groups attached to one carbon atom and an ethynyl group attached to another carbon atom . The exact 3D structure and other details may require further computational or experimental analysis for accurate determination.properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-ethynyl-1,1-dimethylcyclopropane can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2-bromo-2-methylpropane", "sodium ethynide", "1,3-dichloro-1,1-dimethylpropene" ], "Reaction": [ "Step 1: Treatment of 2-bromo-2-methylpropane with sodium ethynide in anhydrous ether to form 2-ethynyl-2-methylpropane.", "Step 2: Reaction of 2-ethynyl-2-methylpropane with 1,3-dichloro-1,1-dimethylpropene in the presence of a strong base such as potassium tert-butoxide to form 2-ethynyl-1,1-dimethylcyclopropane." ] } | |
CAS RN |
21777-88-8 |
Product Name |
2-ethynyl-1,1-dimethylcyclopropane |
Molecular Formula |
C7H10 |
Molecular Weight |
94.2 |
Purity |
95 |
Origin of Product |
United States |
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